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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid A9, also known as Acuitas A9, is a synthetic, ionizable cationic lipid that has emerged as
a critical component in the development of lipid nanoparticles (LNPs) for the delivery of nucleic
acid-based therapeutics, such as messenger RNA (MRNA) and small interfering RNA (siRNA).
[1][2] Its unique physicochemical properties, particularly its pH-dependent charge, are
fundamental to its function, enabling efficient encapsulation of negatively charged nucleic acids
during formulation and facilitating their release into the cytoplasm following cellular uptake. This
guide provides a comprehensive overview of the known physicochemical properties of Lipid A9,
detailed experimental protocols for its use, and an examination of the biological pathways it
influences.

Physicochemical Properties of Lipid A9

The functionality of Lipid A9 in a drug delivery context is directly derived from its chemical
structure and resulting physical properties. As an ionizable lipid, its most critical characteristic is
the pKa of its dimethylamine headgroup, which dictates the pH at which it transitions from a
neutral to a positively charged state.[1] This property is central to both the formulation process
and the mechanism of endosomal escape.

Quantitative Data Summary
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The following table summarizes the key quantitative physicochemical properties of Lipid A9

compiled from various suppliers and literature sources.

Property

Value

Reference(s)

CAS Number

2036272-50-9

[21(3][41[5]

Chemical Name

bis(2-butyloctyl) 10-(N-(3-
(dimethylamino)propyl)nonana

mido)nonadecanedioate

[2](3]

Molecular Formula Cs7H112N20s5 [2][3][4][6]
Molecular Weight 905.5 g/mol [21[3114]
pKa 6.27 - 6.5 [11[3][4]
Appearance 0]] [5]

Purity >95% - >98% [21[3]141[5]
Solubility Soluble in Ethanol, DMSO, 1]

DMF, Chloroform

Storage Conditions

-20°C

[4]115]

Stability

= 2 years (when stored

properly)

[2](5]

Note: Data such as melting point and critical micelle concentration (CMC) for Lipid A9 are not

readily available in public literature, likely due to the compound's proprietary nature and its use

as part of a lipid mixture rather than in isolation.

Role and Mechanism in Lipid Nanoparticles

The utility of Lipid A9 is realized in its role within a multi-component LNP formulation, which

typically includes a phospholipid (e.g., DSPC), cholesterol, and a PEGylated lipid.[7] The

ionizable nature of Lipid A9 is the cornerstone of LNP function, as illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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